4-Octylphenol

• IUPAC Name: 4-octylphenol
• InChI: InChI=1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3
• InChI Key: NTDQQZYCCIDJRK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC=C(C=C1)O
• Molecular Formula: C14H22O
• Related CAS: 41157-62-4 (barium), 58288-41-8 (potassium), 78899-79-3 (hydrochloride)
• DSSTOX Substance ID: DTXSID9022312
• Molecular Weight: 206.32 g/mol
• Physical Description: White solid; [ICSC], WHITE CRYSTALS.
• Boiling Point: 280 °C
• Flash Point: 113 °C, 113 °C c.c.
• Solubility: Solubility in water: none
• Density: 0.96 g/cm³
• Vapor Density: Relative vapor density (air = 1): 7.1
• Vapor Pressure: 0.000098 [mmHg]
• CAS RN: 1806-26-4, 71902-25-5
• Melting Point: 44-45 °C

Description

4-Octylphenol belongs to the class of alkylphenolpolyethoxylates, which are commonly used as non-ionic surfactants in a variety of commercial and industrial applications.

Synthesis Analysis

4-Octylphenol may be used as an analytical reference standard for the quantification of the analyte in biological samples. The molecular formula of 4-Octylphenol is C14H22O.

Molecular Structure Analysis

The molecular structure of 4-Octylphenol is available as a 2D Mol file or as a computed 3D SD file. The molecular weight of 4-Octylphenol is 206.3239.

Chemical Reactions Analysis

4-Octylphenol forms a ground state complex through a static quenching mechanism, and the interaction is spontaneously driven by hydrogen bonds and hydrophobic interaction forces.

Physical And Chemical Properties Analysis

The molecular formula of 4-Octylphenol is C14H22O. More detailed physical and chemical properties can be found in the Material Safety Data Sheet.

Scientific Research Applications

Environmental Remediation

Photodegradation of Water Contaminants: 4-Octylphenol, identified as an endocrine-disrupting compound, is widely distributed in natural water but is resistant to biodegradation. . This process involves the production of hydroxyl radicals under UV irradiation, leading to the mineralization of 4-Octylphenol, which is crucial for purifying water resources from such persistent pollutants.

Pollution Control

Sorption and Removal of Industrial Pollutants: Cyclodextrin-based polymers have been studied for their ability to remove alkylphenols, including 4-Octylphenol, from aqueous solutions. These polymers exhibit high sorption capacities, making them promising materials for treating wastewater containing 4-Octylphenol and similar industrial pollutants.

Analytical Chemistry

Reference Standard in Chromatography: 4-Octylphenol serves as an analytical reference standard for quantifying analytes in biological and environmental samples using various chromatographic techniques. Its stability and well-defined properties make it an ideal standard for ensuring the accuracy of chromatographic analyses.

Organic Synthesis

Intermediate for Synthesis: 4-Octylphenol is a valuable raw material and intermediate in organic synthesis. . Its role in synthesizing fine chemicals, particularly with selective para-orientation, is of great interest to chemists.

Pharmaceutical Industry

Study of Endocrine-Disrupting Effects: While not directly used in pharmaceuticals, 4-Octylphenol is studied for its endocrine-disrupting effects on aquatic organisms, which can inform the development of safer pharmaceuticals and personal care products.

Agrochemicals and Dyestuff Fields

Raw Material and Intermediate: In the agrochemicals sector, 4-Octylphenol is utilized as a raw material and intermediate. Its properties are beneficial in the production of various agrochemical products. .

Mechanism of Action

Target of Action

4-Octylphenol (4-t-OP) is a degradation product of non-ionic surfactants alkylphenol polyethoxylates . The primary targets of 4-Octylphenol are the thyroid system and the liver . It has been shown to interfere with the hypothalamus–pituitary–thyroid axis , and it accumulates rapidly in the liver where it exerts most of its damage .

Mode of Action

4-Octylphenol interacts with its targets by disturbing the thyroid system at many levels . It alters the structure and the function of the thyroid gland . After exposure to 4-Octylphenol, the levels of plasma 3,3′,5-triiodo-L-thyronine (T3), 3,3′,5,5′-L-thyroxine (T4), thyroid-stimulating hormone (TSH), and thyrotropin-releasing hormone (TRH) in adult male lizards were significantly affected .

Biochemical Pathways

4-Octylphenol affects numerous biochemical pathways. It alters the transcription of many transcription regulation genes, cell metabolism-related proteins, immune-related proteins, and transporter genes . It also impacts hepatic 5′ORD (type II) deiodinase and hepatic content of T3 and T4 .

Pharmacokinetics

The pharmacokinetics of 4-Octylphenol involves its metabolism primarily in the liver. It is mainly metabolized into glucuronide by UDP-glucuronosyltransferase (UGT) enzymes in humans . Among the UGT enzymes, UGT2B7 and UGT2B15 are the most active in catalyzing 4-Octylphenol glucuronidation .

Result of Action

The molecular and cellular effects of 4-Octylphenol’s action include an increase in TRH levels and a decrease in TSH, T3, and T4 levels . It also leads to a higher concentration of T3 in the liver and increased 5′ORD (type II) activity .

Action Environment

4-Octylphenol is a multimedia compound detected in all environmental compartments such as indoor air and surface waters . It can enter water supplies through several man-made pathways . Environmental factors, including the presence of other chemicals and the specific characteristics of the local environment, can influence the action, efficacy, and stability of 4-Octylphenol .

Safety and Hazards

Exposure to 4-Octylphenol can cause coughing, wheezing, shortness of breath, headache, spasm, inflammation, and edema of bronchi, pneumonitis. Chronic effects include thickening, blackening, or cracking of the skin due to repeated/prolonged skin contact. It is recommended to keep away from heat/sparks/open flames/hot surfaces and not to breathe dust/fume/gas/mist/vapors/spray.

Synthesis routes and methods

Procedure details

The reaction is performed discontinuously in a stirred flask equipped with contact thermometer and reflux condenser, under the conditions indicated in Table 1. The flask is charged with 90 g of a sulfonated polystyrene ion exchange resin in the H-form, crosslinked with divinylbenzene to an extent of 8% by weight and having an activity of 4.6 meg/g catalyst, and 282 g of phenol and 168 g of diisobutene (molar ratio phenol: diisobutene=2:1) and 9 g of water (2% by weight, based on the mixture of phenol-diisobutene) is added thereto. After a reaction period of 15 minutes, the crude product is separated from the catalyst by filtration and worked up by distillation in a manner known per se without any pretreatment, thus obtaining a p-octyl phenol having a very high degree of purity (setting point 80.2° C.).

Q & A

Q1: How does 4-octylphenol interact with estrogen receptors?

A1: 4-Octylphenol exhibits estrogenic activity by binding to estrogen receptors (ERs) []. It competes with natural estrogens for binding sites, potentially disrupting normal endocrine signaling pathways [, ]. Research suggests 4-OP might interact with a similar region of the hormone-binding domain as 17β-estradiol [].

Q2: What are the downstream effects of 4-octylphenol exposure on male reproductive systems?

A2: Studies have shown that 4-OP exposure can lead to reduced testicular size and sperm production in male rats []. In vitro studies using mouse TM4 Sertoli cells suggest 4-OP induces mitochondria-mediated apoptosis, potentially through the regulation of Bcl-2 family proteins and activation of caspase-3 [, ]. Another study indicated 4-OP exposure reduced the expression of cytochrome P450 17α-hydroxylase/C17-20-lyase (P450c17) in fetal Leydig cells, potentially impacting testosterone synthesis [].

Q3: Are there sex-specific effects of 4-octylphenol on germ cells?

A3: Yes, research indicates 4-OP exerts a sex-specific effect on germ cells. In a study using cultured human fetal gonads, 4-OP exposure significantly reduced the mitotic index and the number of pre-spermatogonia in testes but showed no significant effects on ovaries [].

Q4: Does 4-octylphenol affect testosterone production in Leydig cells?

A4: In vitro studies on mice Leydig cells have shown that 4-OP can both stimulate and inhibit testosterone production depending on the concentration and whether the cells were stimulated with human chorionic gonadotropin (hCG) [, ]. Further research is needed to fully understand these complex interactions.

Q5: Does 4-octylphenol impact chitobiase activity in crustaceans?

A5: Yes, studies on the fiddler crab, Uca pugilator, show that 4-OP can inhibit chitobiase activity in the hepatopancreas []. This inhibition could potentially disrupt the molting process in crustaceans.

Q6: What analytical methods are used to detect 4-octylphenol in food products?

A6: Gas chromatography-mass spectrometry (GC-MS) is commonly employed for detecting and quantifying 4-OP in food matrices like vegetable oils [] and composite foods []. Sample preparation often involves techniques like solid-phase extraction [, ].

Q7: How is 4-octylphenol analyzed in environmental samples?

A7: Various analytical techniques are used, including:

• GC/MS: This method, often combined with solid-phase extraction, is commonly used for analyzing 4-OP in water samples [, , ], soil [], and infant milk powder [].
• HPLC with multi-electrode electrochemical coulometric-array detection: This method has been applied for determining 4-OP in human blood samples [].
• LC/ESI-MS/MS: This technique, coupled with affinity chromatography cleanup, has been used for detecting 4-OP in fish muscle [].

Q8: What are the environmental concerns regarding 4-octylphenol?

A8: 4-OP is considered an endocrine disruptor and is commonly found in various environmental compartments due to its widespread use and persistence []. Studies have detected its presence in river water [], wastewater [], and even infant milk powder []. Concerns exist about its potential to disrupt endocrine function in wildlife and humans [, ].

Q9: Can 4-octylphenol be removed from wastewater?

A9: Various treatment methods have been investigated for removing 4-OP from wastewater, including:

• Membrane bioreactors (MBRs): MBR systems, especially when combined with anaerobic-anoxic-oxic processes, have demonstrated high removal efficiencies for 4-OP [, ].
• Ultrafiltration and nanofiltration: These membrane filtration techniques can effectively remove 4-OP from water [].
• Advanced oxidation processes (AOPs): Processes combining UV irradiation with ozone have shown promise in degrading 4-OP in water [].

Q10: Does the presence of humic acid affect the toxicity of 4-octylphenol?

A10: Research indicates that humic acid can significantly reduce the bioavailability and toxicity of 4-OP in aquatic environments by sorption [].

Q11: What is the molecular formula and weight of 4-octylphenol?

A11: The molecular formula of 4-octylphenol is C14H22O, and its molecular weight is 206.33 g/mol.

Q12: Are there studies on the adsorption behavior of 4-octylphenol?

A12: Yes, the adsorption of 4-OP on carboxen, a porous carbon material, has been studied using GC/MS []. The adsorption process was found to be endothermic and best described by the Freundlich isotherm model [].

Q13: What is known about the bioaccumulation of 4-octylphenol?

A13: Studies have shown that 4-OP can bioaccumulate in organisms like the freshwater algae Tolypothrix []. The bioaccumulation factor was found to be higher for 4-OP compared to other phenolic compounds tested, likely due to its higher octanol/water partition coefficient (KOW) [].

Q14: Has the mutagenicity of 4-octylphenol been investigated?

A14: Yes, Ames tests have shown that 4-OP can induce positive mutations in bacterial strains, particularly TA98 and TA97, indicating potential mutagenicity [].

Q15: Have there been studies on the use of 4-octylphenol in materials science?

A15: Research has explored the use of 4-OP in forming self-assembled films on copper surfaces to inhibit corrosion in hydrochloric acid solutions [].